5,6-Dimethyl-3-(4-methylphenyl)-2-(2-morpholin-4-ylethylsulfanyl)thieno[2,3-d]pyrimidin-4-one

• Molecular Formula: C21H25N3O2S2
• Molecular Weight: 415.6 g/mol
• IUPAC Name: 5,6-dimethyl-3-(4-methylphenyl)-2-(2-morpholin-4-ylethylsulfanyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H25N3O2S2/c1-14-4-6-17(7-5-14)24-20(25)18-15(2)16(3)28-19(18)22-21(24)27-13-10-23-8-11-26-12-9-23/h4-7H,8-13H2,1-3H3
• InChI Key: NVOBQULGOODQFQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCCN4CCOCC4)SC(=C3C)C

Description

5,6-Dimethyl-3-(4-methylphenyl)-2-(2-morpholin-4-ylethylsulfanyl)thieno[2,3-d]pyrimidin-4-one is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a thieno[2,3-d]pyrimidin-4-one derivative, which has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 5,6-Dimethyl-3-(4-methylphenyl)-2-(2-morpholin-4-ylethylsulfanyl)thieno[2,3-d]pyrimidin-4-one is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes involved in cancer cell growth and inflammation. It has also been suggested that this compound modulates the activity of certain neurotransmitters involved in cognitive function.
Biochemical and Physiological Effects:
5,6-Dimethyl-3-(4-methylphenyl)-2-(2-morpholin-4-ylethylsulfanyl)thieno[2,3-d]pyrimidin-4-one has shown various biochemical and physiological effects in animal models. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. Additionally, this compound has been shown to have low toxicity in animal models, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5,6-Dimethyl-3-(4-methylphenyl)-2-(2-morpholin-4-ylethylsulfanyl)thieno[2,3-d]pyrimidin-4-one in lab experiments is its low toxicity in animal models. This makes it a safe compound to use in further studies. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to design further experiments to study its potential therapeutic applications.

Future Directions

There are several future directions for the study of 5,6-Dimethyl-3-(4-methylphenyl)-2-(2-morpholin-4-ylethylsulfanyl)thieno[2,3-d]pyrimidin-4-one. One potential direction is to further study its potential use as an anti-cancer agent, as it has shown promising results in inhibiting the growth of cancer cells in vitro. Another potential direction is to study its potential use as an anti-inflammatory agent, as it has shown to reduce inflammation in animal models. Additionally, further studies can be conducted to understand its mechanism of action and potential use in the treatment of neurological disorders.

Synthesis Methods

Several methods have been used for the synthesis of 5,6-Dimethyl-3-(4-methylphenyl)-2-(2-morpholin-4-ylethylsulfanyl)thieno[2,3-d]pyrimidin-4-one. One of the most commonly used methods is the reaction of 5,6-dimethyl-3-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-one with 2-(2-chloroethyl)morpholine hydrochloride in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) and gives the desired compound in good yield.

Scientific Research Applications

5,6-Dimethyl-3-(4-methylphenyl)-2-(2-morpholin-4-ylethylsulfanyl)thieno[2,3-d]pyrimidin-4-one has various scientific research applications. It has been studied for its potential use in cancer treatment, as it has shown promising results in inhibiting the growth of cancer cells in vitro. It has also been studied for its potential use as an anti-inflammatory agent, as it has shown to reduce inflammation in animal models. Additionally, this compound has been studied for its potential use in the treatment of neurological disorders, as it has shown to improve cognitive function in animal models.